5-fluoropyridine-2,3-dicarboxylic Acid
Overview
Description
5-fluoropyridine-2,3-dicarboxylic acid is a chemical compound with the molecular formula C7H4FNO4 and a molecular weight of 185.11 . It is a useful research chemical and can be used in a variety of research applications .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 5-fluoropyridine-2,3-dicarboxylic acid, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of 5-fluoropyridine-2,3-dicarboxylic acid consists of a pyridine ring with a fluorine atom at the 5-position and carboxylic acid groups at the 2- and 3-positions .Chemical Reactions Analysis
Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Physical And Chemical Properties Analysis
The predicted boiling point of 5-fluoropyridine-2,3-dicarboxylic acid is 402.2±45.0 °C and its predicted density is 1.653±0.06 g/cm3 . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Pharmaceuticals
5-fluoropyridine-2,3-dicarboxylic Acid is utilized in the pharmaceutical industry for the synthesis of various drugs. Its fluorinated structure makes it a valuable precursor in the development of compounds with enhanced biological activity . For instance, it’s used in the synthesis of anticancer drugs , where its ability to introduce fluorine atoms into molecules is crucial for the medicinal chemistry .
Agriculture
In agriculture, this compound serves as a building block for creating agrochemicals . The introduction of fluorine atoms into pesticides and herbicides can improve their efficacy and environmental stability . This modification can lead to products with better bioavailability and lower toxicity.
Materials Science
The acid’s unique properties are exploited in materials science, particularly in the development of polymer additives and coatings . Its incorporation into polymers can alter physical properties such as thermal stability and mechanical strength .
Chemical Synthesis
5-fluoropyridine-2,3-dicarboxylic Acid is a versatile reagent in chemical synthesis. It’s used to introduce fluorine-containing groups into molecules, which can significantly alter their reactivity and stability. This is particularly useful in the synthesis of herbicides and insecticides , as well as in the creation of novel organic compounds with potential applications in various industries .
Environmental Science
This compound plays a role in environmental science research, particularly in the study of fluorinated pollutants . Its behavior and breakdown products can be studied to understand the environmental impact of fluorinated compounds .
Biochemistry
In biochemistry, 5-fluoropyridine-2,3-dicarboxylic Acid is used as a molecular probe to study enzyme mechanisms and as a synthetic intermediate in the preparation of more complex biochemicals .
Analytical Chemistry
The compound finds application in analytical chemistry as a standard in various chromatographic and spectroscopic methods. Its well-defined structure and properties make it an ideal candidate for method development and calibration .
Nanotechnology
In nanotechnology, carboxylic acids, including 5-fluoropyridine-2,3-dicarboxylic Acid, are used to modify the surface of nanoparticles. This modification can improve the dispersion and functionalization of nanoparticles, which is critical for their application in medical imaging, drug delivery, and other nanotechnological fields .
Safety and Hazards
Mechanism of Action
Target of Action
Fluoropyridines, in general, are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Mode of Action
Fluoropyridines are usually less reactive than their chlorinated and brominated analogues due to their reduced basicity . They are often used in the synthesis of various biologically active compounds .
Biochemical Pathways
Fluoropyridines are known to be involved in various biological applications, suggesting they may interact with multiple biochemical pathways .
Result of Action
Fluoropyridines have been used in the synthesis of various biologically active compounds, including potential imaging agents and anticancer drugs .
properties
IUPAC Name |
5-fluoropyridine-2,3-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FNO4/c8-3-1-4(6(10)11)5(7(12)13)9-2-3/h1-2H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSLFGOXLSPBSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C(=O)O)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70467207 |
Source
|
| Record name | 5-fluoropyridine-2,3-dicarboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70467207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1479-96-5 |
Source
|
| Record name | 5-fluoropyridine-2,3-dicarboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70467207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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